3,5-dimethylphenyl 3,4-dimethoxybenzoate

• IUPAC Name: (3,5-dimethylphenyl) 3,4-dimethoxybenzoate
• InChI: InChI=1S/C17H18O4/c1-11-7-12(2)9-14(8-11)21-17(18)13-5-6-15(19-3)16(10-13)20-4/h5-10H,1-4H3
• InChI Key: JBDFIXOYJRGVKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC(=O)C2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C17H18O4
• Molecular Weight: 286.32 g/mol

Description

3,5-dimethylphenyl 3,4-dimethoxybenzoate is a useful research compound. Its molecular formula is C17H18O4 and its molecular weight is 286.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.12050905 g/mol and the complexity rating of the compound is 334. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Luminescence Sensing Applications

Research highlights the development of novel dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks with potential applications in luminescence sensing. These frameworks exhibit selective sensitivity to benzaldehyde-based derivatives, showcasing their potential as fluorescence sensors for detecting specific chemicals (Shi et al., 2015).

Photochemical Reactivities

The photochemical reactivities of 3',5'-dimethoxybenzoin esters, closely related to the compound , have been explored for the installation of a benzofuran moiety to the conjugated backbone. This study indicates the application of these compounds in developing semiconducting materials through photochemical methods, further tested for solution-processed organic field effect transistors (Bisht et al., 2018).

Organic Synthesis and Characterization

The synthesis and characterization of complexes containing dimethyl-N,N'-bis(2,6-diisopropylphenyl)imidazol-2-ylidene silver chloride and gold chloride have been documented. These studies contribute to the understanding of the steric hindrance of ligands in metal complexes, providing insights into the design of new catalytic systems (Gaillard et al., 2009).

Chemiluminescence Applications

Research into sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes unveils their base-induced chemiluminescence properties. This study offers a foundation for developing novel chemiluminescent materials or probes for various analytical applications (Watanabe et al., 2010).

Liquid Crystal Behavior

Investigations on the liquid crystal behavior of 4,5-dihydroisoxazole benzoate dimers reveal how the flexible spacer rotational processes influence the mesophase properties. This research could guide the design of new materials for display technologies or sensors (Tavares et al., 2016).

Mechanism of Action

The mechanism of action of “3,5-dimethylphenyl 3,4-dimethoxybenzoate” is not specified in the sources retrieved.

Safety and Hazards

The safety data sheet for a related compound, “Methyl 3,5-dimethoxybenzoate”, suggests that it may cause skin and eye irritation, and may cause respiratory irritation. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use non-sparking tools.

Future Directions

The future directions for the study and application of “3,5-dimethylphenyl 3,4-dimethoxybenzoate” are not specified in the sources retrieved.